R-137696

• CAS: 695185-73-0
• Molecular Formula: C17H23N3O2
• Molecular Weight: 301.4 g/mol
• InChI: InChI=1S/C17H23N3O2/c21-17-19-10-4-12-20(17)11-3-9-18-13-15-8-7-14-5-1-2-6-16(14)22-15/h1-2,5-8,15,18H,3-4,9-13H2,(H,19,21)
• InChIKey: WVFDYQCBLOVCJP-UHFFFAOYSA-N

R-137696 Product Overview

R-137696 is the Janssen-designated code for (-)-1-[3-[(2R)-3,4-dihydro-2H-1-benzopyran-2-ylmethylamino]propyl]perhydropyrimidin-2-one, a low-molecular-weight (303.4 Da) synthetic small molecule belonging to the aminomethylchromane class [1]. It functions as an orally active, high-selectivity serotonin-1A (5-HT₁A) receptor agonist, distinguished from first-generation 5-HT₁A ligands by its benzopyran-pyrimidinone scaffold that was specifically optimized for fundic relaxation properties [2]. R-137696 was advanced through Phase II clinical evaluation for functional dyspepsia (FD) and remains a reference tool compound for studying 5-HT₁A-mediated proximal stomach relaxation and the pathophysiology of impaired gastric accommodation [3]. Its well-documented but ultimately negative clinical outcome provides a unique benchmark for differentiating the pharmacodynamic effects of gastric fundus relaxation from symptomatic improvement in FD.

Negative-control tool for 5-HT₁A-mediated gastric accommodation studies

Selectivity review context for 5-HT₁A receptor engagement

Aminomethylchromane chemotype distinct from azapirone class

Phase II null endpoint context benchmark (research use only)

• [1] De Bruyn MFL, Schroven MFJ, Wigerinck PTBP, Verschueren WG (Janssen Pharmaceutica NV). (Benzodioxan, benzofuran or benzopyran) derivatives having fundic relaxation properties. WO 9929687 A1, 1999. View Source
• [2] Boeckxstaens GE, Tytgat GN, Wajs E, Van Nueten L, De Ridder F, Meulemans A, Tack J. The influence of the novel 5-HT1A agonist R137696 on the proximal stomach function in healthy volunteers. Neurogastroenterol Motil. 2006;18(10):919-926. View Source
• [3] Tack J, Van Den Elzen B, Tytgat G, Wajs E, Van Nueten L, De Ridder F, Boeckxstaens G. A placebo-controlled trial of the 5-HT1A agonist R-137696 on symptoms, visceral hypersensitivity and on impaired accommodation in functional dyspepsia. Neurogastroenterol Motil. 2009;21(6):619-626, e23-e24. View Source

R-137696 Advantage Over Buspirone

Within the 5-HT₁A agonist class, R-137696 occupies a distinct pharmacological niche that is not interchangeable with buspirone, tandospirone, or flesinoxan. Buspirone—the most frequently proposed alternative—is a non-selective ligand with significant antagonist activity at dopamine D₂ receptors (Ki ~ 240 nM) and partial agonist activity at 5-HT₂ receptors, introducing confounds in any experiment designed to isolate 5-HT₁A-mediated gastric effects [1]. By contrast, R-137696 was explicitly developed to minimise off-target receptor interactions, as documented in the Janssen patent family WO 9929687, which claims fundic-relaxant selectivity as a structural design criterion [2]. Clinically, buspirone produced statistically significant symptom improvement and gastric accommodation increases in FD patients (229 ± 28 mL vs placebo 141 ± 32 mL; P < 0.05), whereas R-137696 failed to separate from placebo on both symptom scores and accommodation endpoints [3]. This divergent clinical profile makes R-137696 the preferred probe for dissecting the mechanistic disconnect between fundus relaxation and symptom perception—a question that cannot be addressed with symptom-active 5-HT₁A agonists.

Buspirone Off-Target

Buspirone D₂ antagonist and 5-HT₂ partial agonist activities introduce confounds in 5-HT₁A gastric studies, unlike R-137696 designed for minimal off-target interactions.

Symptom Divergence

Buspirone improved FD symptoms while R-137696 did not separate from placebo; substitution would alter ability to dissociate fundus relaxation from symptom perception.

• [1] Newman-Tancredi A, Nicolas JP, Audinot V, Gavaudan S, Verrièle L, Touzard M, Chaput C, Richard N, Millan MJ. Actions of α2-adrenoceptor ligands at 5-HT1A receptors: the antagonist methiothepin and the agonist ipsapirone. Naunyn-Schmiedeberg's Arch Pharmacol. 1997;356(5):591-600. View Source
• [2] De Bruyn MFL, Schroven MFJ, Wigerinck PTBP, Verschueren WG (Janssen Pharmaceutica NV). (Benzodioxan, benzofuran or benzopyran) derivatives having fundic relaxation properties. WO 9929687 A1, 1999. View Source
• [3] Tack J, Janssen P, Masaoka T, Farré R, Van Oudenhove L. Efficacy of buspirone, a fundus-relaxing drug, in patients with functional dyspepsia. Clin Gastroenterol Hepatol. 2012;10(11):1239-1245. View Source

R-137696 Comparative Evidence

Negative Control for Fundus Relaxation Studies

In the definitive 4-week, randomised, double-blind, placebo-controlled, parallel-group trial in 53 FD patients (33 with visceral hypersensitivity [VH] and 20 with impaired accommodation [IA]), R-137696 at 2 mg t.i.d. failed to achieve statistical superiority over placebo on the primary endpoint of PAGI-SYM total symptom score [1]. In the VH subgroup, the total symptom score change was -0.51 for R-137696 versus -1.12 for placebo (P = 0.07), and placebo was significantly superior on the individual subscales of early satiety, bloating, fullness, and discomfort (all P < 0.05). In the IA subgroup, neither R-137696 (-0.27) nor placebo (-0.08) produced significant symptom improvement. By contrast, buspirone 10 mg t.i.d. over 4 weeks in a similarly designed crossover trial (n = 17 FD patients) significantly reduced overall dyspepsia symptom severity to 7.5 ± 1.3 versus 11.5 ± 1.2 for placebo (P < 0.005) and improved individual symptoms of postprandial fullness, early satiation, and upper abdominal bloating [2].

Symptom Endpoint

Context-dependent

R-137696 Δ -0.51 (VH) vs placebo -1.12; buspirone 35% symptom reduction (P

Supports negative-control endpoint interpretation for FD research.

Cross-study, different trial designs (parallel vs crossover).

Accommodation Volume

Context-dependent

R-137696 +164 mL (VH) vs placebo +120 mL (NS); buspirone +88 mL increase (P

Demonstrates fundus relaxation alone insufficient for symptom benefit.

Barostat measurements; 4-week studies.

Chemotype Comparison

Class-level

Aminomethylchromane / (2R)-enantiomer / Tanimoto

Unique scaffold for 5-HT₁A SAR; chiral center absent in azapirones.

Patent-defined structure; enantioselective synthesis.

Distension-Evoked Symptoms

Context-dependent

R-137696 = placebo effect on VAS; no shift in pressure-VAS curves

Isolates fundus relaxation without altering visceral sensitivity endpoints.

Healthy volunteers & FD patients; barostat studies.

Tolerability Endpoints

Class-level

R-137696 AE rate similar to placebo; buspirone dizziness 12-15%, drowsiness 10%

Supports tolerability endpoint context for experimental medicine protocols.

CNS-side-effect artefact review required.

Evidence Dimension	Change in overall dyspepsia symptom severity after 4-week treatment
Target Compound Data	R-137696 2 mg t.i.d.: PAGI-SYM total score change -0.51 (VH subgroup); -0.27 (IA subgroup); neither statistically superior to placebo
Comparator Or Baseline	Placebo: PAGI-SYM total score change -1.12 (VH); -0.08 (IA). Buspirone 10 mg t.i.d.: symptom severity score 7.5 ± 1.3 vs. placebo 11.5 ± 1.2 (P < 0.005)
Quantified Difference	R-137696 numerically inferior to placebo in VH (Δ = +0.61 favouring placebo); buspirone produced a 35% reduction in symptom severity relative to placebo (P < 0.005)
Conditions	Randomised, double-blind, placebo-controlled trials; R-137696 parallel-group, n = 53; buspirone crossover, n = 17; both 4-week treatment durations; FD patients with VH or IA

Why This Matters

R-137696 is the only 5-HT₁A agonist for which a robust null clinical result has been published, making it an essential negative-control compound for experimentally dissociating pharmacological fundus relaxation from symptomatic efficacy in FD research.

• [1] Tack J, Van Den Elzen B, Tytgat G, Wajs E, Van Nueten L, De Ridder F, Boeckxstaens G. A placebo-controlled trial of the 5-HT1A agonist R-137696 on symptoms, visceral hypersensitivity and on impaired accommodation in functional dyspepsia. Neurogastroenterol Motil. 2009;21(6):619-626, e23-e24. View Source
• [2] Tack J, Janssen P, Masaoka T, Farré R, Van Oudenhove L. Efficacy of buspirone, a fundus-relaxing drug, in patients with functional dyspepsia. Clin Gastroenterol Hepatol. 2012;10(11):1239-1245. View Source

Gastric Accommodation: Placebo-Like Profile

Barostat-measured gastric accommodation after 4 weeks of treatment revealed divergent outcomes between R-137696 and buspirone. In FD patients with VH, R-137696 increased discomfort volume by +164 mL versus +120 mL for placebo (not statistically different between arms); in IA patients, accommodation increased by +159 mL for R-137696 versus +77 mL for placebo (also not statistically different) [1]. In healthy volunteers, single doses of R-137696 (1–2 mg) increased fasting proximal stomach volume in a dose-dependent manner, but the magnitude of effect was modest and statistical comparisons to placebo were not reported as significant [2]. In stark contrast, buspirone 10 mg t.i.d. significantly increased gastric accommodation to 229 ± 28 mL versus 141 ± 32 mL for placebo (P < 0.05), representing a 62% increase over placebo [3].

Accommodation Volume

Context-dependent

R-137696 +164 mL (VH) vs placebo +120 mL (NS); buspirone +88 mL increase (P

Demonstrates fundus relaxation alone insufficient for symptom benefit.

Barostat measurements; 4-week studies.

Chemotype Comparison

Class-level

Aminomethylchromane / (2R)-enantiomer / Tanimoto

Unique scaffold for 5-HT₁A SAR; chiral center absent in azapirones.

Patent-defined structure; enantioselective synthesis.

Distension-Evoked Symptoms

Context-dependent

R-137696 = placebo effect on VAS; no shift in pressure-VAS curves

Isolates fundus relaxation without altering visceral sensitivity endpoints.

Healthy volunteers & FD patients; barostat studies.

Tolerability Endpoints

Class-level

R-137696 AE rate similar to placebo; buspirone dizziness 12-15%, drowsiness 10%

Supports tolerability endpoint context for experimental medicine protocols.

CNS-side-effect artefact review required.

Evidence Dimension	Change in barostat-measured gastric accommodation volume after treatment
Target Compound Data	R-137696 2 mg t.i.d.: +164 mL (VH) and +159 mL (IA) accommodation change, neither statistically different from placebo; dose-dependent fasting volume increase in healthy volunteers
Comparator Or Baseline	Placebo: +120 mL (VH) and +77 mL (IA). Buspirone 10 mg t.i.d.: gastric accommodation 229 ± 28 mL vs. placebo 141 ± 32 mL (P < 0.05)
Quantified Difference	R-137696 vs placebo: Δ = +44 mL (VH) and Δ = +82 mL (IA), both non-significant; buspirone vs placebo: Δ = +88 mL (62% increase, P < 0.05)
Conditions	Barostat studies in FD patients (R-137696: 4-week parallel-group, n = 53; buspirone: 4-week crossover, n = 17) and single-dose study in 21 healthy volunteers (R-137696 1–2 mg)

Why This Matters

R-137696 provides a benchmark for interpreting the magnitude of accommodation change required to translate into symptomatic benefit, demonstrating that fundus relaxation alone is insufficient for clinical efficacy in FD.

• [1] Tack J, Van Den Elzen B, Tytgat G, Wajs E, Van Nueten L, De Ridder F, Boeckxstaens G. A placebo-controlled trial of the 5-HT1A agonist R-137696 on symptoms, visceral hypersensitivity and on impaired accommodation in functional dyspepsia. Neurogastroenterol Motil. 2009;21(6):619-626, e23-e24. View Source
• [2] Boeckxstaens GE, Tytgat GN, Wajs E, Van Nueten L, De Ridder F, Meulemans A, Tack J. The influence of the novel 5-HT1A agonist R137696 on the proximal stomach function in healthy volunteers. Neurogastroenterol Motil. 2006;18(10):919-926. View Source
• [3] Tack J, Janssen P, Masaoka T, Farré R, Van Oudenhove L. Efficacy of buspirone, a fundus-relaxing drug, in patients with functional dyspepsia. Clin Gastroenterol Hepatol. 2012;10(11):1239-1245. View Source

Distinct Aminomethylchromane Scaffold

R-137696 belongs to the aminomethylchromane chemotype, incorporating a (2R)-3,4-dihydro-2H-1-benzopyran moiety connected via an aminopropyl linker to a perhydropyrimidin-2-one ring [1]. This scaffold is structurally unrelated to the azapirone class (buspirone, tandospirone, gepirone), which are based on an azaspirodecanedione core, or to the phenylpiperazine class (flesinoxan) [2]. The enantioselective synthesis of R-137696, achieved by resolution of racemic 3,4-dihydro-2H-1-benzopyran-2-carboxylic acid via diastereomeric salt formation with (R)-α-methylbenzylamine, yields the single (R)-enantiomer, ensuring defined stereochemistry at the chromane C-2 position [3]. Buspirone and tandospirone lack chiral centres of this type, making R-137696 the preferred choice when stereochemically defined 5-HT₁A agonism is required.

Chemotype Comparison

Class-level

Aminomethylchromane / (2R)-enantiomer / Tanimoto

Unique scaffold for 5-HT₁A SAR; chiral center absent in azapirones.

Patent-defined structure; enantioselective synthesis.

Distension-Evoked Symptoms

Context-dependent

R-137696 = placebo effect on VAS; no shift in pressure-VAS curves

Isolates fundus relaxation without altering visceral sensitivity endpoints.

Healthy volunteers & FD patients; barostat studies.

Tolerability Endpoints

Class-level

R-137696 AE rate similar to placebo; buspirone dizziness 12-15%, drowsiness 10%

Supports tolerability endpoint context for experimental medicine protocols.

CNS-side-effect artefact review required.

Evidence Dimension	Chemical scaffold classification and stereochemical complexity
Target Compound Data	Aminomethylchromane; (R)-enantiomer; benzopyran-pyrimidinone core; molecular weight 303.4 Da; enantioselective synthesis with defined (2R) stereochemistry
Comparator Or Baseline	Buspirone: azaspirodecanedione (achiral at corresponding position). Tandospirone: azapirone with pyrimidinylpiperazine (achiral). Flesinoxan: phenylpiperazine (achiral)
Quantified Difference	Structural dissimilarity: Tanimoto similarity coefficient < 0.3 between aminomethylchromanes and azapirones (class-level estimate); chiral centre absent in all azapirone comparators
Conditions	Chemical structure comparison; patent-defined structure in WO 9929687; enantioselective synthesis described in Drug Synthesis Database

Why This Matters

When target engagement studies require a 5-HT₁A agonist from a chemotype distinct from the azapirone class to avoid scaffold-based confounding in high-throughput screening or crystallography, R-137696 is the only commercially available aminomethylchromane 5-HT₁A agonist.

• [1] De Bruyn MFL, Schroven MFJ, Wigerinck PTBP, Verschueren WG (Janssen Pharmaceutica NV). (Benzodioxan, benzofuran or benzopyran) derivatives having fundic relaxation properties. WO 9929687 A1, 1999. View Source
• [2] DrugBank. Buspirone: DrugBank ID DB00490; Tandospirone: DB12733. View Source
• [3] Drug Synthesis Database. R-137696 synthetic route. Yaozh.com. View Source

Distension-Evoked Symptoms: No Relief

In the healthy-volunteer barostat study, R-137696 at single oral doses of 1–2 mg had no significant effect on distension-evoked dyspeptic symptoms (nausea, fullness, discomfort, pain, satiety) compared with placebo, as modelled by logistic regression of VAS scores against intragastric volume [1]. Similarly, in FD patients, R-137696 did not significantly alter discomfort thresholds to gastric distension after 4 weeks of treatment (+164 mL vs +120 mL for placebo in VH, NS; +159 mL vs +77 mL for placebo in IA, NS) [2]. Acotiamide (Z-338), a muscarinic M₁/M₂ antagonist and acetylcholinesterase inhibitor, has demonstrated significant improvement in both gastric accommodation and meal-related symptom scores in FD, operating through a fundamentally different mechanism that enhances gastric motility rather than purely relaxing the fundus [3]. R-137696 thus provides a cleaner pharmacological tool for isolating the contribution of 5-HT₁A-mediated fundus relaxation to gastric sensorimotor function, without the confounding effects of prokinetic activity.

Distension-Evoked Symptoms

Context-dependent

R-137696 = placebo effect on VAS; no shift in pressure-VAS curves

Isolates fundus relaxation without altering visceral sensitivity endpoints.

Healthy volunteers & FD patients; barostat studies.

Evidence Dimension	Effect on distension-evoked dyspeptic symptoms
Target Compound Data	R-137696: no significant effect on distension-induced discomfort, fullness, pain, or satiety vs placebo; logistic regression model showed no shift in pressure-VAS curves
Comparator Or Baseline	Placebo: no significant effect. Acotiamide (100 mg t.i.d.): significant improvement in PAGI-SYM scores and gastric emptying in FD patients (class-level comparison; no head-to-head study available)
Quantified Difference	R-137696 = placebo for distension-evoked symptom perception. Acotiamide vs placebo: symptomatic improvement statistically significant (P < 0.05) in Phase III trials (class-level inference)
Conditions	Healthy volunteers (n = 21, single dose 1–2 mg, barostat); FD patients (n = 53, 4-week treatment, barostat)

Why This Matters

R-137696 is the preferred 5-HT₁A agonist for experimental protocols requiring fundus relaxation without concomitant alteration of visceral sensitivity or distension-evoked symptom perception, a combination not achievable with prokinetic or multimodal GI agents.

• [1] Boeckxstaens GE, Tytgat GN, Wajs E, Van Nueten L, De Ridder F, Meulemans A, Tack J. The influence of the novel 5-HT1A agonist R137696 on the proximal stomach function in healthy volunteers. Neurogastroenterol Motil. 2006;18(10):919-926. View Source
• [2] Tack J, Van Den Elzen B, Tytgat G, Wajs E, Van Nueten L, De Ridder F, Boeckxstaens G. A placebo-controlled trial of the 5-HT1A agonist R-137696 on symptoms, visceral hypersensitivity and on impaired accommodation in functional dyspepsia. Neurogastroenterol Motil. 2009;21(6):619-626, e23-e24. View Source
• [3] Matsueda K, Hongo M, Tack J, Saito Y, Kato H. A placebo-controlled trial of acotiamide for meal-related symptoms of functional dyspepsia. Gut. 2012;61(6):821-828. View Source

Placebo-Equivalent Safety Profile

In the 4-week FD trial, adverse events were reported as similar between R-137696 2 mg t.i.d. and placebo arms, with no significant excess of CNS-related side effects (dizziness, somnolence) or gastrointestinal intolerance recorded [1]. This contrasts with buspirone, which at therapeutic doses (10 mg t.i.d.) is associated with a well-documented incidence of dizziness (12–15%), drowsiness (10%), and nausea (8%) stemming from its additional D₂ and 5-HT₂ receptor activities [2]. Tandospirone, another azapirone-class 5-HT₁A agonist, carries a similar adverse event profile with notable sedation. The absence of significant off-target adverse effects with R-137696 is consistent with its design as a selective 5-HT₁A agonist and is particularly relevant for in vivo experimental designs where behavioural or CNS confounds must be minimised.

Tolerability Endpoints

Class-level

R-137696 AE rate similar to placebo; buspirone dizziness 12-15%, drowsiness 10%

Supports tolerability endpoint context for experimental medicine protocols.

CNS-side-effect artefact review required.

Evidence Dimension	Incidence of CNS and GI adverse events during 4-week treatment
Target Compound Data	R-137696 2 mg t.i.d.: adverse events similar to placebo; no statistically significant excess of any individual AE category reported
Comparator Or Baseline	Placebo: equivalent AE rate. Buspirone 10 mg t.i.d.: dizziness 12–15%, drowsiness 10%, nausea 8% (literature-derived incidence rates). Tandospirone: similar CNS AE profile to buspirone (class-level)
Quantified Difference	R-137696-placebo AE difference ~0% for all categories; buspirone-placebo AE difference: dizziness ~10–12%, drowsiness ~7%, nausea ~5%
Conditions	Double-blind, placebo-controlled, 4-week treatment in FD patients (R-137696 trial n = 53) and buspirone trial (n = 17); class-level extrapolation for tandospirone

Why This Matters

For in vivo rodent or human experimental medicine studies where CNS-side-effect-driven behavioural alterations would confound gastric function readouts, R-137696 offers a superior tolerability profile compared to azapirone-class alternatives.

• [1] Tack J, Van Den Elzen B, Tytgat G, Wajs E, Van Nueten L, De Ridder F, Boeckxstaens G. A placebo-controlled trial of the 5-HT1A agonist R-137696 on symptoms, visceral hypersensitivity and on impaired accommodation in functional dyspepsia. Neurogastroenterol Motil. 2009;21(6):619-626, e23-e24. View Source
• [2] Chew RH, Hales RE, Yudofsky SC, eds. What Your Patients Need to Know About Psychiatric Medications. 3rd ed. Washington, DC: American Psychiatric Publishing; 2017. Buspirone monograph. View Source

R-137696 Research Applications

Negative Control for Gastric Accommodation

R-137696 is the only 5-HT₁A agonist with a published Phase II trial demonstrating failure to improve functional dyspepsia symptoms despite confirmed fundus-relaxing activity [1]. Researchers investigating whether 5-HT₁A-mediated gastric accommodation is sufficient for symptomatic relief in FD should employ R-137696 as the definitive negative-control agent, using its demonstrated null result as a benchmark against which novel fundus-relaxing compounds (e.g., acotiamide, buspirone) can be compared to assess whether symptom benefit arises from accommodation alone or requires additional pharmacodynamic effects.

Selective 5-HT₁A Probe

R-137696's structural design prioritises 5-HT₁A selectivity, avoiding the D₂ dopamine receptor antagonism and 5-HT₂ partial agonism that characterise buspirone and tandospirone [2]. For experiments requiring exclusive activation of 5-HT₁A receptors—such as receptor internalisation assays, β-arrestin recruitment studies, or in vivo fMRI/phMRI mapping of 5-HT₁A-mediated brain-gut axis signalling—R-137696 provides a cleaner pharmacological signal than azapirone-class comparators, reducing the number of control experiments needed to account for off-target effects.

Chiral Ligand for Fundic Relaxant SAR

The (R)-enantiomeric specificity of R-137696, achieved through chiral resolution of the chromane carboxylic acid intermediate [3], makes it an essential reference compound for medicinal chemistry programmes exploring 5-HT₁A agonist SAR. Its aminomethylchromane scaffold is orthogonal to the azapirone and phenylpiperazine templates dominating the 5-HT₁A patent landscape, offering a distinct starting point for scaffold-hopping exercises and for testing whether the benzopyran-pyrimidinone pharmacophore can be optimised to achieve symptom efficacy without sacrificing fundus-relaxing properties.

Tolerability Benchmark Without CNS Interference

The adverse event data from the R-137696 clinical programme indicate a placebo-equivalent tolerability profile [1], in marked contrast to the 10–15% dizziness and drowsiness rates associated with buspirone [4]. Investigators designing behavioural assays in rodents, or human experimental medicine protocols where sedation or dizziness would confound gastric barostat or MRI endpoints, should select R-137696 as the 5-HT₁A agonist least likely to introduce CNS-side-effect artefacts. This is particularly relevant for crossover-design studies where carryover of sedative effects would compromise data interpretability.

Application

Selection Property

Validation Focus

Negative-control benchmark

Reported null endpoint response in Phase II trial

Dissociating fundus relaxation from symptom improvement endpoints

Selective 5-HT₁A probe

Off-target minimization vs azapirone-class comparators

5-HT₁A internalisation and β-arrestin recruitment endpoints

Chiral SAR exploration

Defined (R)-enantiomer stereochemistry

Scaffold-hopping and fundic-relaxant pharmacophore optimization

Tolerability benchmark

Placebo-equivalent AE endpoint profile

CNS confound minimization in crossover gastric barostat protocols

• [1] Tack J, Van Den Elzen B, Tytgat G, Wajs E, Van Nueten L, De Ridder F, Boeckxstaens G. A placebo-controlled trial of the 5-HT1A agonist R-137696 on symptoms, visceral hypersensitivity and on impaired accommodation in functional dyspepsia. Neurogastroenterol Motil. 2009;21(6):619-626, e23-e24. View Source
• [2] De Bruyn MFL, Schroven MFJ, Wigerinck PTBP, Verschueren WG (Janssen Pharmaceutica NV). (Benzodioxan, benzofuran or benzopyran) derivatives having fundic relaxation properties. WO 9929687 A1, 1999. View Source
• [3] Drug Synthesis Database. R-137696 synthetic route. Yaozh.com. View Source
• [4] Chew RH, Hales RE, Yudofsky SC, eds. What Your Patients Need to Know About Psychiatric Medications. 3rd ed. Washington, DC: American Psychiatric Publishing; 2017. Buspirone monograph. View Source